Cas no 91129-84-9 (4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol)
91129-84-9 structure
Product Name:4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol
CAS No:91129-84-9
MF:C10H11N3S
MW:205.279440164566
MDL:MFCD02612745
CID:810988
PubChem ID:723293
Update Time:2025-04-19
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-(phenylmethyl)-
- 4-benzyl-3-methyl-1H-1,2,4-triazole-5-thione
- 4-BENZYL-5-METHYL-4H-[1,2,4]TRIAZOLE-3-THIOL
- 4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol
- EN300-05676
- 91129-84-9
- KPEVOVMFLHPYIS-UHFFFAOYSA-N
- LS-08432
- CS-0220069
- Z56910365
- A917122
- MFCD02612745
- 4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol #
- 3-Mercapto-5-methyl-4-benzyl-4H-1,2,4-triazol
- SR-01000530950
- SR-01000530950-1
- MLS000516673
- AKOS001060089
- DTXSID00352334
- CCG-26002
- 4H-1,2,4-Triazole-3-thiol, 4-benzyl-5-methyl-
- CHEMBL1299224
- SCHEMBL10480363
- AKOS000349043
- SMR000342824
- HMS1783C05
- HMS2750H21
-
- MDL: MFCD02612745
- Inchi: 1S/C10H11N3S/c1-8-11-12-10(14)13(8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,14)
- InChI Key: KPEVOVMFLHPYIS-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 205.067368
- Monoisotopic Mass: 205.067368
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.7
- XLogP3: 1.5
Experimental Properties
- Density: 1.24
- Melting Point: 164-166 °C
- Boiling Point: 303.1°Cat760mmHg
- Flash Point: 137.1°C
- Refractive Index: 1.659
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B535508-50mg |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535508-100mg |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B535508-500mg |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 500mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM529224-1g |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 97% | 1g |
$197 | 2024-07-20 | |
| Chemenu | CM529224-5g |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 97% | 5g |
$336 | 2024-07-20 | |
| abcr | AB415287-500 mg |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 500MG |
€165.80 | 2022-08-31 | ||
| abcr | AB415287-1 g |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB415287-5 g |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 5 g |
€456.10 | 2023-07-19 | ||
| abcr | AB415287-10 g |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol |
91129-84-9 | 10 g |
€773.40 | 2023-07-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290739-100mg |
4-Benzyl-5-methyl-4h-1,2,4-triazole-3-thiol |
91129-84-9 | 97% | 100mg |
¥648.00 | 2024-04-25 |
4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
91129-84-9 (4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol) Related Products
- 23714-53-6(4-Allyl-5-phenyl-4H-1,2,4-triazole-3-thiol)
- 26131-61-3(4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione)
- 38942-51-7(4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol)
- 114058-89-8(3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-)
- 322412-27-1(5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
- 642462-51-9(3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(hydroxymethyl)-4-[(4-methylphenyl)methyl]-)
- 642075-25-0((4-Benzyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-methanol)
- 305337-12-6(4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)
- 333313-78-3(4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)
- 5575-41-7(Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI))
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